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Compound of Interest

5-Amino-2-
Compound Name: , o
(trifluoromethyl)benzimidazole

cat. No.: B1328770

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Amino-2-
(trifluoromethyl)benzimidazole, a heterocyclic organic compound with significant potential in
medicinal chemistry and materials science. This document details its chemical properties,

synthesis, and biological activities, presenting data in a structured format for ease of reference
and comparison.

Core Compound Information
CAS Number: 3671-66-7[1][2]

Molecular Formula: CsHeF3N3[1]

Molecular Weight: 201.15 g/mol [1][2]
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Property Value Source
CAS Number 3671-66-7 [11[2]
Molecular Formula CsHsF3Ns [1]
Molecular Weight 201.15 g/mol [1][2]
Appearance Crystalline solid [2]
Melting Point 185-189 °C [2]

Synthesis

The synthesis of 5-Amino-2-(trifluoromethyl)benzimidazole typically involves the reduction
of a nitro-substituted benzimidazole precursor. A common synthetic route starts with the
cyclization of an appropriate o-phenylenediamine with trifluoroacetic acid, followed by nitration
and subsequent reduction of the nitro group to an amino group.

A general synthetic workflow is outlined below:

Reduction
(e.g., Catalytic Hydrogenation)

Cyclization with

Tl E e A 5-Amino-2-(trifluoromethyl)benzimidazole

4-Nitro-1,2-phenylenediamine

5-Amino-2-(trifluoromethyl)benzimidazole

;

Antimicrobial Assays Anticancer Assays Antiviral Assays
(MIC/MBC determination) (MTT, Apoptosis, Cell Cycle) (Plague Reduction, CPE)

RECHEIRSIES
(e.g., S. aureus, E. coli)

Fungal Strains Cancer Cell Lines Viruses
(e.g., C. albicans) (e.g., MCF-7, HelLa) (e.g., Influenza, HCV)

Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Amino-2-(trifluoromethyl)benzimidazole: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328770#5-amino-2-trifluoromethyl-benzimidazole-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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